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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylnuciferine, an aporphine alkaloid naturally present in plants of the Nelumbo genus,

commonly known as lotus, has garnered increasing interest within the scientific community. As

a derivative of the well-studied alkaloid nuciferine, N-Methylnuciferine is being investigated for

its potential pharmacological activities. This technical guide provides a detailed overview of the

core physicochemical properties and stability of N-Methylnuciferine, offering essential data

and methodologies for researchers and professionals engaged in drug discovery and

development.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a compound is fundamental for

its development as a therapeutic agent. These properties influence its solubility, absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its formulation possibilities.

The key physicochemical data for N-Methylnuciferine are summarized below.

Table 1: Physicochemical Properties of N-
Methylnuciferine
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Property Value Source(s)

Molecular Formula C₂₀H₂₄NO₂ [1]

Molecular Weight 310.41 g/mol [1]

IUPAC Name

(6aR)-5,6,6a,7-tetrahydro-1,2-

dimethoxy-6-methyl-4H-

dibenzo[de,g]quinoline

-

CAS Number 754919-24-9 [1]

Solubility
Soluble in DMSO, Acetonitrile,

and Methanol.
[1][2]

Melting Point Data not available -

Boiling Point Data not available -

pKa Data not available -

LogP Data not available -

Note: Some quantitative data, such as melting point, boiling point, pKa, and LogP, are not

readily available in the current literature and represent a gap in the comprehensive

characterization of this compound.

N-Methylnuciferine Iodide
N-Methylnuciferine is also available as an iodide salt, which may exhibit different solubility

and handling properties.

Table 2: Physicochemical Properties of N-
Methylnuciferine Iodide
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Property Value Source(s)

Molecular Formula C₂₀H₂₄NO₂ • I [2]

Formula Weight 437.3 g/mol [2]

CAS Number 53098-68-3 [2]

Solubility
Soluble in Acetonitrile and

Methanol.
[2]

Stability Profile
The stability of a drug candidate is a critical parameter that affects its shelf-life, formulation, and

ultimately its safety and efficacy. While comprehensive stability studies on N-Methylnuciferine
are limited, some inferences can be drawn from related compounds and general chemical

principles.

Thermal Stability: Studies on the related alkaloid nuciferine have indicated that it can be

unstable during concentration and drying processes, even at a moderate temperature of

60°C[3]. This suggests that N-Methylnuciferine may also be susceptible to thermal

degradation, and care should be taken during its extraction, purification, and formulation to

avoid high temperatures.

Storage: For long-term storage, it is recommended to store N-Methylnuciferine at -20°C[1].

Stock solutions should be stored in aliquots to prevent degradation from repeated freeze-thaw

cycles. When stored at -80°C, the stock solution is reported to be stable for up to 6 months,

while at -20°C, it is stable for up to 1 month[1].

Photostability and pH Stability: Specific data on the photostability and stability of N-
Methylnuciferine across a range of pH values are not currently available in the scientific

literature. These are critical parameters that require experimental investigation to ensure the

development of a stable drug product.

Experimental Protocols
Accurate and reproducible analytical methods are essential for the quantification and

characterization of N-Methylnuciferine. The following section details a general experimental
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protocol for the analysis of N-Methylnuciferine based on methods developed for related

alkaloids from Nelumbo nucifera.

High-Performance Liquid Chromatography (HPLC) for
the Quantification of N-Methylnuciferine
This method can be adapted from established protocols for the analysis of alkaloids in lotus

leaf extracts[3][4][5].

Objective: To quantify the concentration of N-Methylnuciferine in a sample.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system equipped with a UV-Vis or Diode

Array Detector (DAD).

C18 reversed-phase analytical column (e.g., 4.6 x 250 mm, 5 µm particle size).

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade, purified)

Formic acid or trifluoroacetic acid (for mobile phase modification)

N-Methylnuciferine reference standard

Chromatographic Conditions (Example):

Mobile Phase: A gradient elution of Solvent A (e.g., 0.1% formic acid in water) and Solvent B

(e.g., 0.1% formic acid in acetonitrile).

Flow Rate: 1.0 mL/min

Column Temperature: 25-30 °C
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Detection Wavelength: Determined by UV-Vis scan of the reference standard (typically in the

range of 270-280 nm for aporphine alkaloids).

Injection Volume: 10-20 µL

Procedure:

Standard Preparation: Prepare a stock solution of the N-Methylnuciferine reference

standard in a suitable solvent (e.g., methanol). From the stock solution, prepare a series of

calibration standards of known concentrations.

Sample Preparation: Dissolve the sample containing N-Methylnuciferine in the mobile

phase or a compatible solvent. Filter the sample through a 0.45 µm syringe filter before

injection.

Analysis: Inject the calibration standards and the sample solution into the HPLC system.

Quantification: Construct a calibration curve by plotting the peak area of the N-
Methylnuciferine standard against its concentration. Determine the concentration of N-
Methylnuciferine in the sample by interpolating its peak area on the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. glpbio.com [glpbio.com]

2. caymanchem.com [caymanchem.com]

3. Processing tactics for low-cost production of pure nuciferine from lotus leaf - PMC
[pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [N-Methylnuciferine: A Comprehensive Technical Guide
on Physicochemical Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b587662#n-methylnuciferine-physicochemical-
properties-and-stability]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b587662?utm_src=pdf-body-img
https://www.benchchem.com/product/b587662?utm_src=pdf-custom-synthesis
https://www.glpbio.com/n-methylnuciferine.html
https://www.caymanchem.com/product/40276/n-methylnuciferine-(iodide)
https://pmc.ncbi.nlm.nih.gov/articles/PMC9096679/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9096679/
https://www.researchgate.net/publication/357431257_Establishment_of_Holistic_Quality_Control_Methods_for_Nelumbinis_Folium_Containing_Alkaloids_and_Flavonoids_with_Simple_HPLC_Conditions
https://www.researchgate.net/publication/317748314_DEVELOPMENT_AND_VALIDATION_OF_HPLC_METHOD_FOR_QUANTITATIVE_ESTIMATION_OF_NUCIFERINE_FROM_LOTUS_LEAVES
https://www.benchchem.com/product/b587662#n-methylnuciferine-physicochemical-properties-and-stability
https://www.benchchem.com/product/b587662#n-methylnuciferine-physicochemical-properties-and-stability
https://www.benchchem.com/product/b587662#n-methylnuciferine-physicochemical-properties-and-stability
https://www.benchchem.com/product/b587662#n-methylnuciferine-physicochemical-properties-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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